Cas no 925200-30-2 (1-(3-methyl-1H-pyrazol-1-yl)acetone)

• Product Name: 1-(3-methyl-1H-pyrazol-1-yl)acetone
• CAS No: 925200-30-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD04969968
• CID: 3032093
• PubChem ID: 7017707
• Update Time: 2025-07-02

1-(3-methyl-1H-pyrazol-1-yl)acetone Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYL-PYRAZOL-1-YL)-PROPAN-2-ONE
• CS-0282620
• 925200-30-2
• MFCD04969968
• DTXSID901276869
• LS-01286
• DB-017231
• 1-(3-methyl-1H-pyrazol-1-yl)acetone
• STK312474
• EN300-229696
• H22986
• 1-(3-methyl-1H-pyrazol-1-yl)propan-2-one
• 1-(3-methylpyrazol-1-yl)propan-2-one
• SCHEMBL10242686
• AKOS000310133
• ALBB-003638
• 1-(3-Methyl-1H-pyrazol-1-yl)-2-propanone

• MDL： MFCD04969968
• Inchi： 1S/C7H10N2O/c1-6-3-4-9(8-6)5-7(2)10/h3-4H,5H2,1-2H3
• InChI Key： XDMSPPHMAZVVAT-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C=CC(C)=N1

Computed Properties

• Exact Mass: 138.079312947Da
• Monoisotopic Mass: 138.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.9Ų

1-(3-methyl-1H-pyrazol-1-yl)acetone Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(3-methyl-1H-pyrazol-1-yl)acetone

Recent Advances in the Study of 925200-30-2 and 1-(3-methyl-1H-pyrazol-1-yl)acetone in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 925200-30-2 and the product name 1-(3-methyl-1H-pyrazol-1-yl)acetone have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents and biochemical tools, owing to their unique structural and functional properties. This research brief aims to synthesize the latest findings related to these compounds, highlighting their applications, mechanisms of action, and potential therapeutic benefits.

Recent studies have elucidated the role of 1-(3-methyl-1H-pyrazol-1-yl)acetone as a versatile intermediate in the synthesis of pharmacologically active molecules. Its pyrazole moiety is particularly notable for its ability to modulate biological pathways, making it a valuable scaffold in drug design. Researchers have explored its utility in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The compound's reactivity and stability under physiological conditions further enhance its appeal for medicinal chemistry applications.

In parallel, investigations into 925200-30-2 have revealed its potential as a key building block in the synthesis of complex organic molecules. Its structural features enable it to participate in a variety of chemical reactions, facilitating the creation of diverse molecular architectures. Recent publications have documented its use in the construction of heterocyclic compounds, which are often central to the activity of many drugs. The compound's compatibility with modern synthetic techniques, such as click chemistry and cross-coupling reactions, underscores its importance in contemporary research.

One of the most promising applications of these compounds lies in their ability to target specific enzymes and receptors. For instance, 1-(3-methyl-1H-pyrazol-1-yl)acetone has been shown to inhibit certain kinases involved in inflammatory and oncogenic pathways. This inhibition is achieved through competitive binding at the ATP site, a mechanism that has been validated through crystallographic studies and kinetic assays. Such findings open new avenues for the development of targeted therapies for diseases like cancer and autoimmune disorders.

Moreover, the pharmacokinetic and toxicological profiles of these compounds have been subjects of recent investigations. Preliminary data suggest that 1-(3-methyl-1H-pyrazol-1-yl)acetone exhibits favorable bioavailability and low toxicity in animal models, making it a promising candidate for further preclinical development. Similarly, 925200-30-2 has demonstrated stability in various biological matrices, which is crucial for its potential use in drug formulations. These properties are currently being optimized through structural modifications and formulation studies.

In conclusion, the ongoing research on 925200-30-2 and 1-(3-methyl-1H-pyrazol-1-yl)acetone underscores their significance in advancing chemical biology and pharmaceutical science. Their versatility as synthetic intermediates and their potential therapeutic applications highlight the need for continued exploration. Future studies should focus on elucidating their mechanisms of action in greater detail, optimizing their pharmacological profiles, and translating these findings into clinical applications. The insights gained from these efforts will undoubtedly contribute to the development of next-generation therapeutics.